Cas no 1185299-65-3 (2-(Morpholin-2-yl)quinoline-4-carboxamide hydrochloride)

• Product Name: 2-(Morpholin-2-yl)quinoline-4-carboxamide hydrochloride
• CAS No: 1185299-65-3
• MF: C₁₄H₁₆ClN₃O₂
• MW: 293.748742103577
• CID: 5060232
• Update Time: 2025-05-20

2-(Morpholin-2-yl)quinoline-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-2-yl)quinoline-4-carboxamide hydrochloride
• 2-(Morpholin-2-yl)quinoline-4-carboxamide hydrochloride

• Inchi： 1S/C14H15N3O2.ClH/c15-14(18)10-7-12(13-8-16-5-6-19-13)17-11-4-2-1-3-9(10)11;/h1-4,7,13,16H,5-6,8H2,(H2,15,18);1H
• InChI Key： YGCJALWURFIHQZ-UHFFFAOYSA-N
• SMILES： Cl.O1CCNCC1C1C=C(C(N)=O)C2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 293.093
• Monoisotopic Mass: 293.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2

Additional information on 2-(Morpholin-2-yl)quinoline-4-carboxamide hydrochloride

Comprehensive Overview of 2-(Morpholin-2-yl)quinoline-4-carboxamide hydrochloride (CAS No. 1185299-65-3)

2-(Morpholin-2-yl)quinoline-4-carboxamide hydrochloride (CAS No. 1185299-65-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the quinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the morpholine ring and carboxamide group in its structure enhances its solubility and bioavailability, making it a promising candidate for drug development.

In recent years, the demand for quinoline derivatives has surged, driven by their applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. Researchers are particularly interested in 2-(Morpholin-2-yl)quinoline-4-carboxamide hydrochloride due to its potential as a kinase inhibitor, which could play a role in targeted cancer therapies. Kinase inhibitors are a hot topic in oncology, as they offer a more precise approach to treating cancer with fewer side effects compared to traditional chemotherapy.

The synthesis of 2-(Morpholin-2-yl)quinoline-4-carboxamide hydrochloride involves multi-step organic reactions, including condensation, cyclization, and amidation. Its hydrochloride salt form improves stability and facilitates its use in pharmaceutical formulations. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with regulatory standards for drug development.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 2-(Morpholin-2-yl)quinoline-4-carboxamide hydrochloride in medicine?" Current studies suggest its role in modulating cellular signaling pathways, particularly those involving protein kinases. This aligns with the growing interest in personalized medicine and targeted therapies, which are revolutionizing the treatment of complex diseases.

Another area of interest is the compound's structure-activity relationship (SAR), which is critical for optimizing its efficacy and minimizing toxicity. Researchers are exploring modifications to the morpholine and quinoline moieties to enhance its binding affinity to specific biological targets. Such investigations are part of the broader trend in drug discovery to develop more effective and safer therapeutics.

From an industrial perspective, the scalability of synthesizing 2-(Morpholin-2-yl)quinoline-4-carboxamide hydrochloride is a key consideration. Pharmaceutical companies are investing in green chemistry approaches to reduce waste and improve yield, addressing the global push for sustainable manufacturing practices. This compound's potential as a building block for more complex molecules further underscores its importance in the pharmaceutical industry.

In summary, 2-(Morpholin-2-yl)quinoline-4-carboxamide hydrochloride (CAS No. 1185299-65-3) represents a promising avenue for scientific exploration, with applications spanning drug discovery, biochemistry, and materials science. Its unique structure and biological activity make it a valuable subject for ongoing research, particularly in the context of emerging therapeutic strategies and sustainable chemistry.